Cas no 24169-71-9 (Acetaldehyde O-(2-(1H-imidazol-1-yl)phenyl) oxime)

Acetaldehyde O-(2-(1H-imidazol-1-yl)phenyl) oxime structure
24169-71-9 structure
Product Name:Acetaldehyde O-(2-(1H-imidazol-1-yl)phenyl) oxime
CAS No:24169-71-9
MF:C11H11N3O
MW:201.224541902542
CID:2837321
PubChem ID:127261346
Update Time:2025-04-21

Acetaldehyde O-(2-(1H-imidazol-1-yl)phenyl) oxime Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde O-(2-(1H-imidazol-1-yl)phenyl) oxime
    • 24169-71-9
    • Inchi: 1S/C11H11N3O/c1-2-13-15-11-6-4-3-5-10(11)14-8-7-12-9-14/h2-9H,1H3/b13-2+
    • InChI Key: NEROCWKEVNOXKD-XNJYKOPJSA-N
    • SMILES: O(C1C=CC=CC=1N1C=NC=C1)/N=C/C

Computed Properties

  • Exact Mass: 201.090211983Da
  • Monoisotopic Mass: 201.090211983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.4Ų

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